2-((2-methyl-7-phenylthiazolo[4,5-d]pyridazin-4-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide

• IUPAC Name: N-(5-methyl-1,2-oxazol-3-yl)-2-[(2-methyl-7-phenyl-[1,3]thiazolo[4,5-d]pyridazin-4-yl)sulfanyl]acetamide
• InChI: InChI=1S/C18H15N5O2S2/c1-10-8-13(23-25-10)20-14(24)9-26-18-16-17(27-11(2)19-16)15(21-22-18)12-6-4-3-5-7-12/h3-8H,9H2,1-2H3,(H,20,23,24)
• InChI Key: VCLWPCHIHCFFDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CSC2=NN=C(C3=C2N=C(S3)C)C4=CC=CC=C4
• Molecular Formula: C18H15N5O2S2
• Molecular Weight: 397.5 g/mol

Description

2-((2-methyl-7-phenylthiazolo[4,5-d]pyridazin-4-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C18H15N5O2S2 and its molecular weight is 397.47. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Properties

Heterocyclic compounds, particularly those incorporating thiazole, pyridine, and acetamide moieties, represent a crucial class of chemicals with wide-ranging applications in drug development, agrochemicals, and materials science. Innovative synthetic routes have been developed to create these compounds, demonstrating the versatility and adaptability of heterocyclic chemistry. For instance, the synthesis of thiazole and pyridine derivatives through reactions involving key intermediates like cyanoacetamide showcases the methodological advancements in constructing complex molecules with potential biological activities (Fahim & Ismael, 2019).

Potential Applications in Medicinal Chemistry

The structural features of heterocyclic compounds, including thiazole and pyridazinone derivatives, have been extensively explored for their biological activities. These compounds exhibit a broad spectrum of pharmacological properties, ranging from antimicrobial to anticancer activities. For example, certain thiazole derivatives have been synthesized and evaluated for their anticancer potential, with some showing selective cytotoxicity towards cancer cell lines, highlighting their potential as therapeutic agents (Evren et al., 2019).

Applications in Agriculture

In the agricultural sector, heterocyclic compounds have been investigated for their insecticidal properties. Research into novel heterocycles incorporating thiadiazole moieties against pests such as the cotton leafworm indicates the role of these chemicals in developing new agrochemicals. Such studies underscore the significance of heterocyclic chemistry in addressing challenges in crop protection and food production (Fadda et al., 2017).